10-Oxo Mirtazapine (Mirtazapine Impurity F)
Overview
Description
10-Oxo Mirtazapine (Mirtazapine Impurity F) is a synthetic compound and an impurity of the drug Mirtazapine. It is a member of the piperazine class of compounds and is used in various research and laboratory experiments. 10-Oxo Mirtazapine has a wide range of biochemical and physiological effects, as well as potential applications in scientific research.
Scientific Research Applications
Pharmacological Profile and Therapeutic Potential
Mirtazapine, recognized for its unique mechanism as a noradrenergic and specific serotonergic antidepressant (NaSSA), has been extensively studied for its efficacy in major depression and other psychiatric disorders. Its pharmacodynamic properties, characterized by antagonizing central α2-adrenergic auto- and heteroreceptors and blocking 5-HT2 and 5-HT3 receptors, underpin its antidepressant activity. The drug is well-tolerated, displaying a distinct side effect profile compared to other antidepressants, with a notable absence of sexual dysfunction and a low potential for inducing seizures, making it an attractive option for diverse patient populations (Croom, Perry, & Plosker, 2009); (Davis & Wilde, 1996).
Clinical Efficacy and Safety
Mirtazapine has demonstrated significant efficacy in treating major depression, with a rapid onset of action and a favorable tolerability profile. Studies suggest its potential application in anxiety disorders, obsessive-compulsive disorder, and as adjunct therapy in schizophrenia. Its clinical utility is further supported by its pharmacokinetic advantages, including a lack of significant drug-drug interactions and ease of dosing (Fawcett & Barkin, 1998); (Holm & Markham, 1999).
Novel Applications
Emerging evidence suggests the potential of mirtazapine beyond its primary indication for depression. Its pharmacological effects on noradrenergic and serotonergic neurotransmission make it a candidate for exploring its utility in chronic pain management, possibly in veterinary medicine as well, highlighting its broad therapeutic potential (Giorgi & Owen, 2012).
Comparative Efficacy
Comparative studies have positioned mirtazapine alongside other antidepressants, such as SSRIs and tricyclic antidepressants, in terms of efficacy and safety. Its distinct pharmacological action contributes to its effectiveness in treating major depressive disorder with fewer typical SSRI-associated side effects, offering a compelling alternative for patients who do not respond adequately to other treatments (Thompson, 1999).
Mechanism of Action
Target of Action
10-Oxo Mirtazapine, also known as Mirtazapine Impurity F, primarily targets 5-HT receptors and Histamine receptors . These receptors play a crucial role in neurotransmission, affecting various neurological and psychological processes.
Mode of Action
This interaction may result in the modulation of several neurological and psychological processes, including addiction, depression, memory, learning and cognition, Parkinson’s, schizophrenia, sleep, stress and anxiety, and stroke .
Biochemical Pathways
Given its targets, it is likely to impact the serotonin and histamine pathways, which are involved in mood regulation, sleep, and other cognitive functions .
Result of Action
Its interaction with 5-ht and histamine receptors suggests it may modulate neurotransmission and influence various neurological and psychological processes .
Safety and Hazards
properties
IUPAC Name |
5-methyl-2,5,19-triazatetracyclo[13.4.0.02,7.08,13]nonadeca-1(15),8,10,12,16,18-hexaen-14-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O/c1-19-9-10-20-15(11-19)12-5-2-3-6-13(12)16(21)14-7-4-8-18-17(14)20/h2-8,15H,9-11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZDFSDWHGNDESU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN2C(C1)C3=CC=CC=C3C(=O)C4=C2N=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40573884 | |
Record name | 2-Methyl-1,3,4,14b-tetrahydropyrazino[2,1-a]pyrido[2,3-c][2]benzazepin-10(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40573884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
191546-97-1 | |
Record name | 1,3,4,14b-Tetrahydro-2-methylpyrazino[2,1-a]pyrido[2,3-c][2]benzazepin-10(2H)-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=191546-97-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 10-Oxo mirtazapine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0191546971 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Methyl-1,3,4,14b-tetrahydropyrazino[2,1-a]pyrido[2,3-c][2]benzazepin-10(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40573884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3,4,4a-tetrathydro-3-methylpyrazino[2,1-a]pyrido[2,3-c][2]benzazepin-9(1H)-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 10-KETOMIRTAZAPINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T6BQ3WH3L4 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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